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Compound of Interest

Compound Name: MS645

Cat. No.: B15570814

IMMEDIATE SAFETY INFORMATION: MS645 is not classified as a hazardous substance or
mixture.[1] However, adherence to standard laboratory safety protocols is essential to ensure a
safe working environment. This guide provides the necessary information for the safe handling,
storage, and disposal of MS645, a bivalent bromodomain (BRD) inhibitor.

Personal Protective Equipment (PPE)

While MS645 is not classified as hazardous, the use of appropriate personal protective
equipment is a fundamental laboratory practice to protect researchers from potential exposure.
The following PPE is recommended when handling MS645 in its powdered form or in solution.

PPE Category Recommended Equipment

) Safety glasses with side shields or safety
Eye Protection

goggles.
Hand Protection Nitrile or latex gloves.
Body Protection A standard laboratory coat.

Not required under normal handling conditions.
Respiratory Use a NIOSH-approved respirator if engineering

controls are not sufficient to control dust.

Operational Plans: Handling and Storage
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Proper handling and storage are critical for maintaining the integrity of MS645 and ensuring a
safe laboratory environment.

Handling:

« Handle in a well-ventilated area, preferably in a chemical fume hood, especially when
working with the powdered form to minimize inhalation of dust.

» Avoid direct contact with skin and eyes. In case of accidental contact, rinse thoroughly with
water.

¢ Minimize dust generation when weighing or transferring the powder.

Storage:

o Store in a tightly sealed container.

o Keep in a cool, dry place. The recommended storage temperature is -20°C.[2]
e MS645 is classified as a combustible solid (Storage Class 11).[2]

Disposal Plan

Dispose of MS645 and any contaminated materials in accordance with local, state, and federal
regulations. As it is not classified as hazardous, it may not require special disposal procedures,
but it is best to consult your institution's environmental health and safety (EHS) office for
specific guidance.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a stock solution of MS645, which is soluble in
DMSO.[2]

Materials:

o MS645 powder
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Dimethyl sulfoxide (DMSO), anhydrous

Vortex mixer

Calibrated pipettes

Sterile microcentrifuge tubes or vials
Procedure:

e Preparation: Don the appropriate PPE (lab coat, gloves, safety glasses). Perform all
operations in a chemical fume hood.

» Weighing: Carefully weigh the desired amount of MS645 powder using an analytical balance.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the MS645 powder to
achieve the desired concentration.

e Mixing: Cap the tube or vial securely and vortex until the powder is completely dissolved.
o Storage: Store the stock solution at -20°C in a tightly sealed container.

Visual Guides

The following diagrams illustrate key safety workflows for handling chemical compounds like
MS645.
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Preparation:
- Don appropriate PPE
- Work in a fume hood

:

Weighing:
- Use an analytical balance
- Minimize dust generation

Solubilization:
- Add solvent to powder
Mixing:
- Vortex until fully dissolved

Storage:
- Tightly sealed container
- Store at -20°C

v

Disposal:
- Consult EHS office
- Follow local regulations
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Caption: Workflow for the safe handling and preparation of MS645 solutions.
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Caption: Decision process for selecting appropriate PPE for handling MS645.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570814#personal-protective-equipment-for-
handling-ms645]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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